Cas no 5398-63-0 (2,5-diphenylpyrazine)

• Product Name: 2,5-diphenylpyrazine
• CAS No: 5398-63-0
• MF: C₁₆H₁₂N₂
• MW: 232.279883384705
• CID: 1586715
• PubChem ID: 220958
• Update Time: 2025-10-29

2,5-diphenylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2,5-diphenylpyrazine
• 2,6-Diphenylpyrazin
• AC1L59KU
• AG-J-70948
• 3,6-Diphenyl-pyrazin
• AGN-PC-00KM4U
• AC1Q4XSS
• NSC4527
• AC-907/25005313
• 2,5-Diphenylpyrazin
• Pyrazine,5-diphenyl-
• 2,5-diphenyl-pyrazine
• 2,6-Diphenylpyrazin; AC1L59KU; AG-J-70948; 3,6-Diphenyl-pyrazin; AGN-PC-00KM4U; AC1Q4XSS; NSC4527; AC-907/25005313; 2,5-Diphenylpyrazin; Pyrazine,5-diphenyl-; 2,5-diphenyl-pyrazine;
• F3165-0008
• 5398-63-0
• HMS1659P11
• VU0510999-1
• SCHEMBL1304066
• DTXSID00277856
• NSC-4527
• AKOS024289181

• Inchi： 1S/C16H12N2/c1-3-7-13(8-4-1)15-11-18-16(12-17-15)14-9-5-2-6-10-14/h1-12H
• InChI Key： MSZQCNIEXFAWKV-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=CC=CC=2)N=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 232.10016
• Monoisotopic Mass: 232.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78
• LogP: 3.81060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2,5-diphenylpyrazine

2,5-Diphenylpyrazine (CAS No. 5398-63-0): Properties, Applications, and Market Insights

2,5-Diphenylpyrazine (CAS No. 5398-63-0) is an aromatic heterocyclic compound that has garnered significant attention in both academic research and industrial applications. This organic compound belongs to the pyrazine family, characterized by its two phenyl groups attached to a pyrazine ring. Its unique molecular structure makes it a versatile intermediate in pharmaceutical synthesis, material science, and flavor and fragrance industries.

The chemical properties of 2,5-diphenylpyrazine include a molecular formula of C₁₆H₁₂N₂, a molecular weight of 232.28 g/mol, and a melting point range of 150-155°C. Its crystalline structure and stability under standard conditions make it suitable for various high-performance applications. Researchers often highlight its fluorescence properties, which are leveraged in optical materials and sensor technologies.

In recent years, the demand for 2,5-diphenylpyrazine derivatives has surged due to their role in developing advanced materials. For instance, its incorporation into organic light-emitting diodes (OLEDs) has been a hot topic in material science forums. The compound’s ability to enhance electron transport and thermal stability in OLEDs aligns with the growing trend toward energy-efficient displays and flexible electronics.

Another emerging application of 2,5-diphenylpyrazine is in the pharmaceutical sector. Its scaffold is frequently used in the design of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and anti-inflammatory agents. Recent studies have explored its potential as a kinase inhibitor, a class of compounds gaining traction in cancer research.

The synthesis of 2,5-diphenylpyrazine typically involves condensation reactions of 1,2-diketones with diamines, followed by purification steps to achieve high yields. Innovations in green chemistry have also introduced catalytic methods to reduce waste and improve efficiency, addressing the industry’s shift toward sustainable practices.

From a market perspective, the global demand for 2,5-diphenylpyrazine is driven by its multifunctional utility. Key players in the chemical manufacturing sector are investing in scalable production methods to meet the needs of research laboratories and industrial clients. Pricing trends reflect its niche status, with premiums for high-purity grades used in electronic applications.

For researchers and procurement specialists, common queries include: "Where to buy 2,5-diphenylpyrazine?", "What are the alternatives to 2,5-diphenylpyrazine?", and "How to synthesize 2,5-diphenylpyrazine efficiently?". These questions underscore the compound’s relevance in both commercial and academic settings.

In summary, 2,5-Diphenylpyrazine (CAS No. 5398-63-0) stands out as a high-value chemical with broad applicability. Its role in cutting-edge technologies and alignment with sustainability goals ensures its continued prominence in scientific and industrial discourse.